Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Experimental Protocol: VA-LLME for Plasticizers
In Beverages
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Compound Focus: Dicyclohexyl adipate

CAS No.: 849-99-0

Cat. No.: S517275

Here is the detailed workflow for the Vortex-Assisted Liquid-Liquid Microextraction (VA-LLME) method
using a natural hydrophobic deep eutectic solvent (HDES) for determining plasticizers in liquid samples like

kombucha [1].
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Materials and Reagents

¢ Hydrophobic Deep Eutectic Solvent (HDES): Prepare by mixing thymol and octanoic acid in a
2:1 molar ratio. Heat and stir continuously at approximately 50°C until a homogeneous, clear liquid
forms [1].

e Plasticizer Standards: Prepare individual or mixed stock solutions of target analytes (e.g., dimethyl
phthalate (DMP), diethyl phthalate (DEP), dibutyl phthalate (DBP), bis(2-ethylhexyl) phthalate
(DEHP), bis(2-ethylhexyl) adipate (DEHA)) in an appropriate solvent such as methanol or acetonitrile
[1].

e Solvents: LC-MS grade methanol, acetonitrile, and water for UHPLC-MS/MS analysis.

e Equipment: Vortex mixer, microcentrifuge, UHPLC system coupled to a single quadrupole or tandem
mass spectrometer, analytical balance, pH meter.

Step-by-Step Procedure

e HDES Preparation: Weigh 1.88 g of thymol and 0.72 g of octanoic acid into a glass vial. Heat and stir
until a clear liquid forms. Allow to cool to room temperature before use [1].

e Sample Preparation: Filter or centrifuge the liquid sample (e.g., kombucha) if it contains particulate
matter. Adjust the sample pH as needed, as it can significantly affect the extraction efficiency of
certain plasticizers [1].
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¢ Microextraction: Transfer a specific volume (e.g., 1-10 mL) of the prepared sample into a glass
centrifuge tube. Add a precisely measured volume of the HDES (typically in the microliter range, e.g.,
50-200 pL) to the sample [1].
¢ Vortex-Assisted Extraction: Cap the tube securely and mix vigorously using a vortex mixer for a
predetermined time (e.g., 1-5 minutes). This step ensures rapid and efficient dispersion of the HDES
droplets throughout the aqueous sample, facilitating the transfer of analytes [1].
¢ Phase Separation: Centrifuge the mixture at high speed (e.g., 4000-6000 rpm) for 5-10 minutes. This
will cause the dense HDES phase, now enriched with the extracted plasticizers, to form a separate
layer at the bottom of the tube [1].
¢ Collection: Carefully collect the HDES layer using a microsyringe. It can be diluted with a small
volume of a compatible solvent like methanol if necessary, prior to instrumental analysis [1].
e UHPLC-MS/IMS Analysis:
o Column: Reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 pm).
o Mobile Phase: (A) Water and (B) Methanol or Acetonitrile, both often modified with 0.1% formic
acid or ammonium acetate.
o Gradient Elution: Typically starts with a low percentage of B (e.g., 20-40%), ramping to a high
percentage (e.g., 95-100%) over several minutes.
o MS Detection: Employ Electrospray lonization (ESI) in positive mode. Use Multiple Reaction
Monitoring (MRIM) for sensitive and selective quantification and confirmation [1].

Method Validation and Performance Data

The VA-LLME method using Thymol:OctA HDES has been validated for the analysis of plasticizers in

beverages [1].

Performance Metric Reported Result

Recovery (%) 67 - 120%

Limits of Detection (LOD) 0.07 - 5.45 pg/L

Limits of Quantification Reported per compound, e.g., DBP and DMP were quantified in real
(LOQ) samples

Linearity (R?) >0.9938

Repeatability (RSD%) Satisfactory (specific values not provided in source)
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Application Notes for Researchers

o Matrix Effects: The complexity of different sample matrices (e.g., tea-based kombucha, tonic water)
can influence extraction efficiency and instrument response. It is highly recommended to use
matrix-matched calibration standards or a stable isotope-labeled internal standard to compensate
for these effects and ensure quantitative accuracy [1].

¢ Green Chemistry Assessment: The described method aligns with the principles of Green Analytical
Chemistry. Using a solvent prepared from natural precursors reduces the use of hazardous
chemicals. The method's greenness can be evaluated using metrics like the Analytical Eco-Scale,
with this approach previously scoring 66 points (considered "acceptable greenness”) [1].

¢ Troubleshooting Common Issues:

o Low Recovery: Optimize the volume of HDES, vortex time, and sample pH. Ensure the HDES
is fresh and properly synthesized.

o Poor Phase Separation: Increase centrifugation speed or time. Confirm that the HDES is
sufficiently hydrophobic.

o High Background Noise in MS: Ensure solvents are LC-MS grade and glassware is
meticulously cleaned to avoid background contamination from ubiquitous plasticizers.

Beyond the Protocol: Migration and Extraction Context

Understanding the source and mechanism of plasticizer contamination is crucial for designing relevant

extraction experiments.
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Plasticizers like phthalates and adipates are not chemically bound to the polymer matrix (e.g., PVC). They
can migrate via volatilization (e.g., in high heat), exudation (into solid contact materials), or extraction
(into liquids in contact) [2]. This protocol is designed to analyze the last scenario, which is critical for food,

beverages, and environmental water samples.

I hope these detailed application notes and protocols empower your research on plasticizer analysis. Should

you require further specifics on a particular analyte or matrix, please do not hesitate to inquire.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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